N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide

• IUPAC Name: N-ethyl-N-[(6-methyl-2-oxo-1H-quinolin-3-yl)methyl]-4-nitrobenzamide
• InChI: InChI=1S/C20H19N3O4/c1-3-22(20(25)14-5-7-17(8-6-14)23(26)27)12-16-11-15-10-13(2)4-9-18(15)21-19(16)24/h4-11H,3,12H2,1-2H3,(H,21,24)
• InChI Key: KNQXGAHBUDNPFO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC1=CC2=C(C=CC(=C2)C)NC1=O)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide, also known as EX-527, is a small molecule inhibitor of SIRT1, a member of the sirtuin family of NAD+-dependent deacetylases. EX-527 has been shown to have potential applications in the field of scientific research, particularly in the study of aging, cancer, and metabolic disorders.

Mechanism of Action

SIRT1 is a key regulator of cellular metabolism and stress response, and its activity is modulated by the availability of NAD+. N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide binds to the catalytic site of SIRT1 and prevents the deacetylation of target proteins, leading to downstream effects on gene expression and cellular function.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including changes in glucose and lipid metabolism, modulation of immune function, and alterations in cellular stress response pathways.

Advantages and Limitations for Lab Experiments

One advantage of using N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide in lab experiments is its specificity for SIRT1, which allows for targeted modulation of this important regulatory pathway. However, its potency and selectivity can also be a limitation, as high concentrations may be required to achieve meaningful effects in some experimental systems.

Future Directions

There are many potential future directions for research involving N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide, including the investigation of its effects on other sirtuin family members, the development of more potent and selective inhibitors, and the exploration of its therapeutic potential in various disease states. Additionally, further studies are needed to fully elucidate the mechanisms underlying its effects on cellular metabolism and stress response pathways.

Synthesis Methods

N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide can be synthesized using a multi-step process involving the reaction of 4-nitrobenzoyl chloride with 2-hydroxy-6-methylquinoline, followed by the addition of N-ethyl-N-methylamine and subsequent purification steps.

Scientific Research Applications

N-ethyl-N-((2-hydroxy-6-methylquinolin-3-yl)methyl)-4-nitrobenzamide has been used in numerous scientific studies to investigate the role of SIRT1 in various biological processes. It has been shown to inhibit SIRT1 activity both in vitro and in vivo, leading to changes in gene expression, metabolism, and cellular function.